120-73-0(Purine),WUT,X 128

Purine Properties

Names and Identifiers

- Purine
- 1H-Purine
- 3,5,7-Triazaindole
- 6H-Imidazo[4,5-d]pyrimidine
- 7H-Purine
- beta-Purine
- Imidazo(4,5-d)pyrimidine
- Isopurine
- NSC 753
- PURINE FREE BASE
- Purine Solution
- 9H-PURINE
- X 128
- 7H-Imidazo[4,5-d]pyrimidine
- Purine,99%
- Purine 98%
- 7H-Imidazo(4,5-d)pyrimidine
- 9H-Purine (VAN)
- 3H-purine
- purin
- 6H-Imidazo(4,5-d)pyrimidine
- 1H-Purine (9CI)
- purine-ring
- Purine base
- .beta.-Purine
- W60KTZ3IZY
- imidazopyrimidine
- pyrimidinoimidazole
- KDCGOANMDULRCW-UHFFFAOYSA-N
- Purine, 99%
- Imidazo
- NSC-753
- SCHEMBL16858279
- bmse000454
- Purine, 98%
- 1H-PURINE [MI]
- CHEBI:35588
- AKOS006223506
- HY-34431
- AB03029
- EINECS 204-421-2
- WLN: T56 BM DN FN HNJ
- J-200113
- {6H-Imidazo[4,5-d]pyrimidine}
- CHEBI:35586
- CHEBI:17258
- CHEMBL302239
- DTXSID5074470
- {7H-Imidazo[4,} 5-d]pyrimidine
- FT-0656827
- 51953-03-8
- Imidazo[4,5-d]pyrimidine
- AM20080144
- NS00014911
- 3H-Imidazo(4,5-d)pyrimidine
- Purine, puriss., >=98.5% (HPLC)
- {Imidazo[4,5-d]pyrimidine}
- AC-907/25014050
- A804577
- A919833
- AI3-50208
- CS-W008627
- 120-73-0
- 3,7-Triazaindole
- F87042
- 1A6DB7C2-2EA6-42E1-B6EC-C3CC62C53D21
- 7H-Purine (9CI)
- InChI=1/C5H4N4/c1-4-5(8-2-6-1)9-3-7-4/h1-3H,(H,6,7,8,9
- Z1203730725
- 149297-77-8
- s6359
- UNII-W60KTZ3IZY
- AKOS015913555
- MFCD00079221
- CHEBI:35589
- SY064527
- NSC753
- AS-12907
- SCHEMBL3157
- Q188261
- DB-264251
- 3,5,7-TRIAZAINDOLE
- 9~{H}-purine
- 9H-Purine
- DB-049810
- DB-264103
- WUT
- PURINE
- +Expand
- MDL： MFCD00079221
- InChIKey： KDCGOANMDULRCW-UHFFFAOYSA-N
- Inchi： 1S/C5H4N4/c1-4-5(8-2-6-1)9-3-7-4/h1-3H,(H,6,7,8,9)
- SMILES： N1([H])C([H])=NC2C1=C([H])N=C([H])N=2

Computed Properties

Exact Mass: 120.04400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 120.043596
Heavy Atom Count: 9
Complexity: 105
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.4
Tautomer Count: 4
Surface Charge: 0
Topological Polar Surface Area: 54.5

Experimental Properties

LogP: 0.35290
PSA: 54.46000
Merck: 7942
Refractive Index: 1.7380 (estimate)
Water Partition Coefficient: 400 g/L (20 ºC)
Boiling Point: 214.09°C (rough estimate)
Melting Point: 214-217 °C (lit.)
Flash Point: 225.4°C
FEMA: 2593
Color/Form: Pale yellow powder
pka: 2.3(at 20℃)
Density: 1.3106 (rough estimate)

Purine Security Information

RTECS：UO7450000
WGK Germany：3
Safety Term：S22;S24/25
Safety Instruction： S22-S24/25
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C
Signal Word：Warning

Purine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Purine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000QIC-100mg	Purine	120-73-0	98%	100mg	$7.00
A2B Chem LLC	AA33556-100mg	Purine	120-73-0	98%	100mg	$6.00
Aaron	AR000QQO-250mg	Purine	120-73-0	98%	250mg	$6.00
abcr	AB355424-250 mg	Purine, 98%; .	120-73-0	98%	250MG	€83.40	2023-02-21
Ambeed	A727505-100mg	1H-Purine	120-73-0	98%	100mg	$8.0	2024-04-25
Chemenu	CM138639-5g	Purine	120-73-0	98%	5g	$274	2021-08-05
ChemScence	CS-W008627-1g	Purine	120-73-0	≥98.0%	1g	$45.0	2022-04-28
Crysdot LLC	CD11331859-10g	Purine	120-73-0	98%	10g	$326	2024-07-18
Enamine	EN300-118141-1.0g	7H-purine	120-73-0		1.0g	$0.0
eNovation Chemicals LLC	D554853-1g	Purine	120-73-0	97%	1g	$389	2022-10-17

Purine Synthesis

Purine Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:120-73-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:120-73-0)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Purine Related Literature

1. Synthesis, cytotoxicity and antioxidant activity of new 1,3-dimethyl-8-(chromon-3-yl)-xanthine derivatives containing 2,6-di-tert-butylphenol fragments

Stanislav S. Shatokhin,Vladislav A. Tuskaev,Svetlana Ch. Gagieva,Alina A. Markova,Dmitry I. Pozdnyakov,Gleb L. Denisov,Elizaveta K. Melnikova,Boris M. Bulychev,Eduard T. Oganesyan New J. Chem. 2022 46 621
2. Geometric and energetic consequences of prototropy for adenine and its structural models – a review

Ewa D. Raczyńska,Mariusz Makowski,Ma?gorzata Hallmann,Beata Kamińska RSC Adv. 2015 5 36587
3. Understanding the NMR chemical shifts for 6-halopurines: role of structure, solvent and relativistic effects

Stanislav Standara,Kate?ina Maliňáková,Radek Marek,Jaromír Marek,Michal Hocek,Juha Vaara,Michal Straka Phys. Chem. Chem. Phys. 2010 12 5126
4. New developments in direct functionalization of C–H and N–H bonds of purine bases via metal catalyzed cross-coupling reactions

Morteza Abdoli,Zohreh Mirjafary,Hamid Saeidian,Ali Kakanejadifard RSC Adv. 2015 5 44371
5. Development of a carbon-11 PET radiotracer for imaging TRPC5 in the brain

Yanbo Yu,Qianwa Liang,Hui Liu,Zonghua Luo,Hongzheng Hu,Joel S. Perlmutter,Zhude Tu Org. Biomol. Chem. 2019 17 5586
6. Two-step three-component process for one-pot synthesis of 8-alkylmercaptocaffeine derivatives

M. N. Soltani Rad,S. Maghsoudi RSC Adv. 2016 6 70335
7. Fecal metabonomic study of a polysaccharide, MDG-1 from Ophiopogon japonicus on diabetic mice based on gas chromatography/time-of-flight mass spectrometry (GC TOF/MS)

Yunyun Zhu,Wenjuan Cong,Lan Shen,Hai Wei,Yuan Wang,Lingyi Wang,Kefeng Ruan,Fei Wu,Yi Feng Mol. BioSyst. 2014 10 304
8. Rhodium(ii)-catalyzed annulation of N-sulfonyl-1,2,3-triazoles with 1,3,5-triazinanes to produce octahydro-1H-purine derivatives: a combined experimental and computational study

Jiemin Ge,Xueli Wu,Xiaoguang Bao Chem. Commun. 2019 55 6090
9. Insights into targeting SARS-CoV-2: design, synthesis, in silico studies and antiviral evaluation of new dimethylxanthine derivatives

Abdalla R. Mohamed,Ahmed Mostafa,Mahmoud A. El Hassab,Gomaa M. Hedeab,Sara H. Mahmoud,Riham F. George,Hanan H. Georgey,Nagwa M. Abdel Gawad,Mohamed K. El-Ashrey RSC Med. Chem. 2023 14 899
10. Novel xanthine oxidase inhibitor studies. Part 2. Synthesis and xanthine oxidase inhibitory activities of 2-substituted 6-alkylidenehydrazino- or 6-arylmethylidenehydrazino-7H-purines and 3- and/or 5-substituted 9H-1,2,4-triazolo[3,4-i?]purines

Tomohisa Nagamatsu,Hiroo Yamasaki,Takayuki Fujita,Kazuki Endo,Haruhiko Machida J. Chem. Soc. Perkin Trans. 1 1999 3117

Cas no 120-73-0 (Purine)

Purine Properties

Names and Identifiers

Computed Properties

Experimental Properties

Purine Security Information

Purine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Purine Price

Purine Synthesis

Purine Suppliers

Purine Related Literature

Related Categories

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